1-(2-Chlorophenyl)-3-(2-(furan-3-yl)ethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-(furan-3-yl)ethyl]urea
• InChI: InChI=1S/C13H13ClN2O2/c14-11-3-1-2-4-12(11)16-13(17)15-7-5-10-6-8-18-9-10/h1-4,6,8-9H,5,7H2,(H2,15,16,17)
• InChI Key: OJBBTTIJVRNALG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NCCC2=COC=C2)Cl
• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol

Description

1-(2-Chlorophenyl)-3-(2-(furan-3-yl)ethyl)urea, also known as CF3, is a chemical compound that has been the subject of extensive research due to its potential applications in various fields. The compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations in laboratory experiments, and future directions for research.

Scientific Research Applications

Chemical Structure and Reactivity

1-(2-Chlorophenyl)-3-(2-(furan-3-yl)ethyl)urea is a compound that includes a furan moiety, which is significant in various chemical reactions due to its aromatic and heterocyclic nature. Studies have explored the reactivity of furan-containing compounds, elucidating their potential in forming diverse chemical structures. For instance, the mechanism of metabolic cleavage of a furan ring was investigated using a furan-containing hypolipidemic agent, revealing insights into furan's metabolic transformations in biological systems (Kobayashi, Sugihara, & Harigaya, 1987).

Biological and Pharmacological Potential

The structural components of this compound, particularly the chlorophenyl and furan segments, have been explored for their biological activities. Chlorophenyl compounds, for example, have shown promise in various pharmacological applications, including anticonvulsant activities. A study demonstrated that a compound with a chlorophenyl moiety could modulate bioelectric activity and ion content in brain structures, suggesting potential applications in neurological disorders (Vengerovskii et al., 2014).

Environmental Implications

The environmental fate and behavior of chlorophenyl urea derivatives have also been a subject of research, particularly regarding their degradation products and their potential impact on ecosystems. For instance, the degradation of a chlorophenyl urea insecticide was studied, focusing on the generation of chlorobenzamide, a potential carcinogenic byproduct. This research emphasizes the importance of understanding the environmental implications of using such compounds in agriculture and pest control (Lu, Zhou, & Liu, 2004).

Synthetic and Material Science Applications

Compounds with chlorophenyl and furan moieties have been utilized in synthesizing materials with novel properties. For example, furan derivatives have been incorporated into dye-sensitized solar cells (DSSCs), demonstrating the impact of five-membered heteroaromatic linkers on the performance of these devices. Such research highlights the potential of incorporating furan and chlorophenyl components into materials for renewable energy applications (Kim et al., 2011).